3-(2-chlorophenyl)-5-methyl-N-(2-oxoindolin-5-yl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(2-oxo-1,3-dihydroindol-5-yl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H14ClN3O3/c1-10-17(18(23-26-10)13-4-2-3-5-14(13)20)19(25)21-12-6-7-15-11(8-12)9-16(24)22-15/h2-8H,9H2,1H3,(H,21,25)(H,22,24)
• InChI Key: GYWBFQIZMGOSKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC4=C(C=C3)NC(=O)C4
• Molecular Formula: C19H14ClN3O3
• Molecular Weight: 367.8 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(2-oxoindolin-5-yl)isoxazole-4-carboxamide, also known as CMI, is a synthetic compound that belongs to the class of isoxazole carboxamides. This compound has been studied extensively for its potential applications in the field of scientific research.

Scientific Research Applications

Antimicrobial Applications

Research has identified derivatives related to 3-(2-chlorophenyl)-5-methyl-N-(2-oxoindolin-5-yl)isoxazole-4-carboxamide as potential antimicrobial agents. For instance, a clubbed quinazolinone and 4-thiazolidinone compound series demonstrated in vitro antibacterial and antifungal activities against various strains such as Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Dodiya, & Shihora, 2011). Another study highlighted the synthesis of 1-aryl-4-methyl-3,6-bis-(5-methylisoxazol-3-yl)-2-thioxo-2,3,6,10b-tetrahydro-1H-pyrimido[5,4-c]quinolin-5-ones, which showed significant antibacterial and antifungal activity, underscoring the compound's role in generating bioactive molecules (Rajanarendar et al., 2010).

Anticancer Applications

The compound has been used as a scaffold for creating derivatives with anticancer activity. For example, a study involving the synthesis and molecular docking of new 1,3-oxazole clubbed pyridyl-pyrazolines investigated these compounds for their anticancer and antimicrobial activities. The research suggested promising applications in combating cancer cell lines, providing insight into the therapeutic potential of derivatives of the parent compound (Katariya, Vennapu, & Shah, 2021).

Herbicidal Activity

Derivatives of 3-(2-chlorophenyl)-5-methyl-N-(2-oxoindolin-5-yl)isoxazole-4-carboxamide have also shown significant herbicidal activity. Research focusing on the synthesis of 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides and their derivatives demonstrated notable preemergent and postemergent herbicidal activity against broadleaf and narrowleaf weeds, highlighting the compound's potential use in agricultural sciences (Hamper et al., 1995).